Cas no 2580103-43-9 (rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate)

• Product Name: rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate
• CAS No: 2580103-43-9
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5659119
• PubChem ID: 165889039
• Update Time: 2025-07-15

rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580103-43-9
• EN300-27731550
• rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-4-carboxylate
• rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate

• Inchi： 1S/C11H19NO4/c1-4-14-10(13)6-5-7(12)9-8(6)15-11(2,3)16-9/h6-9H,4-5,12H2,1-3H3/t6-,7+,8+,9-/m1/s1
• InChI Key： PNOJSTXENWXQPW-RYPBNFRJSA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@H](C[C@@H](C(=O)OCC)[C@H]12)N

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate

Research Brief on rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate (CAS: 2580103-43-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate (CAS: 2580103-43-9) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique cyclopentadioxole scaffold, has garnered attention for its potential applications in drug discovery, particularly in the development of antiviral and anticancer agents. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate, emphasizing its role as a chiral building block for the construction of complex molecules. The study demonstrated that this compound can be efficiently synthesized via a multi-step process involving asymmetric hydrogenation and subsequent functionalization. The high enantiomeric purity and yield of the final product underscore its utility in pharmaceutical synthesis.

Further investigations into the biological activity of rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate have revealed its potential as a modulator of key enzymatic pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit inhibitory activity against viral proteases, suggesting its applicability in the treatment of viral infections such as HIV and hepatitis C. Additionally, preliminary in vitro studies have shown promising anticancer activity, with the compound demonstrating selective cytotoxicity against certain cancer cell lines.

The pharmacokinetic properties of rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate have also been a subject of recent research. A study published in Drug Metabolism and Disposition highlighted the compound's favorable metabolic stability and bioavailability, making it a viable candidate for further drug development. The study utilized advanced analytical techniques, including LC-MS and NMR spectroscopy, to characterize the compound's metabolic profile and identify potential metabolites.

In conclusion, rac-ethyl (3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-hexahydrocyclopentad1,3dioxole-4-carboxylate (CAS: 2580103-43-9) represents a promising scaffold in medicinal chemistry, with demonstrated potential in antiviral and anticancer therapy. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. The compound's versatility and synthetic accessibility position it as a valuable tool in the discovery of next-generation therapeutics.